N-(4-(4-(2-morpholino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)thiophene-3-carboxamide

• IUPAC Name: N-[4-[4-(2-morpholin-4-yl-2-oxoethyl)-5-oxotetrazol-1-yl]phenyl]thiophene-3-carboxamide
• InChI: InChI=1S/C18H18N6O4S/c25-16(22-6-8-28-9-7-22)11-23-18(27)24(21-20-23)15-3-1-14(2-4-15)19-17(26)13-5-10-29-12-13/h1-5,10,12H,6-9,11H2,(H,19,26)
• InChI Key: UNJCVHWUNONNIM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CN2C(=O)N(N=N2)C3=CC=C(C=C3)NC(=O)C4=CSC=C4
• Molecular Formula: C18H18N6O4S
• Molecular Weight: 414.4 g/mol

Description

N-(4-(4-(2-morpholino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C18H18N6O4S and its molecular weight is 414.44. The purity is usually 95%.
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Scientific Research Applications

Potential Antimicrobial Applications

Research on compounds with similar structural features, such as those containing tetrazole, thiophene, and morpholino groups, has demonstrated potential antimicrobial activities. For instance, studies on clubbed quinazolinone and 4-thiazolidinone derivatives have shown in vitro antibacterial and antifungal activities against various pathogens, suggesting the potential of such compounds in developing new antimicrobial agents (Desai, Dodiya, & Shihora, 2011).

Synthetic Methodologies and Spectral Characterization

The synthetic methods and spectral characterization of compounds incorporating morpholine and thiophene moieties, as seen in the creation of new tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline derivatives, highlight the versatility of these functional groups in synthesizing heterocyclic compounds with potential pharmacological activities (Zaki, Radwan, & El-Dean, 2017).

Antitumor Activity

Compounds featuring morpholine and carboxamide groups have been synthesized and evaluated for their antitumor activities. For example, the synthesis of 3-amino-4-morpholino-N-[2-(trifluoromethoxy)phenyl]-1H-indazole-1-carboxamide and its effectiveness against cancer cell lines suggest the potential use of similar compounds in cancer research and therapy (Lu et al., 2017).